Cas no 90717-09-2 (7-Chloro-3,8-dimethylquinoline)

7-Chloro-3,8-dimethylquinoline structure
90717-09-2 structure
Product Name:7-Chloro-3,8-dimethylquinoline
CAS No:90717-09-2
MF:C11H10ClN
MW:191.656801700592
CID:2812702
PubChem ID:13309788
Update Time:2025-04-21

7-Chloro-3,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6888604
    • 7-Chloro-3,8-dimethylquinoline
    • Quinoline, 7-chloro-3,8-dimethyl-
    • 90717-09-2
    • DTXSID80536256
    • Inchi: 1S/C11H10ClN/c1-7-5-9-3-4-10(12)8(2)11(9)13-6-7/h3-6H,1-2H3
    • InChI Key: PZAXENZUGIIHBG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=CC(C)=CN=C2C=1C

Computed Properties

  • Exact Mass: 191.0501770g/mol
  • Monoisotopic Mass: 191.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų
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